Cas no 1124-95-4 (2-Azaspiro[4.4]nonane-1,3-dione)

• Product Name: 2-Azaspiro[4.4]nonane-1,3-dione
• CAS No: 1124-95-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD06382829
• CID: 221540
• PubChem ID: 4961799
• Update Time: 2025-09-20

2-Azaspiro[4.4]nonane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane-1,3-dione
• 2-azaspiro[4.4]nonane-1,3-dione(SALTDATA: FREE)
• 8-azaspiro[4.4]nonane-7,9-dione
• 2,2-Tetramethylen-bernsteinsaeureimid
• 2-azaspiro<nonane-1,3-dione
• BB_SC-4731
• HMS1729G13
• AKOS002683233
• 1124-95-4
• VS-09856
• Z57987861
• BAA12495
• EN300-12095
• DTXSID70406939
• 1,3-dioxo-2-azaspiro[4.4]nonane
• MFCD06382829
• SCHEMBL278231
• CS-0224790
• BBL030508
• STK629311
• G29682

• MDL： MFCD06382829
• Inchi： 1S/C8H11NO2/c10-6-5-8(7(11)9-6)3-1-2-4-8/h1-5H2,(H,9,10,11)
• InChI Key： BGTYXSMQJAWTJV-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1)=O)CCCC2

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 105-107 °CEnamineEN300-12095
• Boiling Point: 340.8±11.0 °C at 760 mmHg
• Flash Point: 164.8±19.4 °C
• Refractive Index: 1.529
• PSA: 46.17000
• LogP: 0.92210
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Azaspiro[4.4]nonane-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)